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Compound of Interest

Compound Name: Noviflumuron

Cat. No.: B049560

Noviflumuron: A Technical Guide

CAS Number: 121451-02-3 Molecular Formula: C17H7Cl2F9sN203

This technical guide provides an in-depth overview of Noviflumuron, an insect growth
regulator of the benzoylurea class. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its mechanism of action,
physicochemical properties, toxicological data, environmental fate, and relevant experimental
protocols.

Core Compound Information

Noviflumuron is a white, odorless solid primarily used as the active ingredient in termite
control products, most notably in the Sentricon® Termite Colony Elimination System.[1] It is
registered as a "reduced-risk" pesticide by the U.S. Environmental Protection Agency (EPA)
due to its low impact on human health and low toxicity to non-target organisms.[1]

Physicochemical Properties of Noviflumuron

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b049560?utm_src=pdf-interest
https://www.benchchem.com/product/b049560?utm_src=pdf-body
https://www.benchchem.com/product/b049560?utm_src=pdf-body
https://lincolnpestcontrol.com/assets/pdfs/msds/Noviflumuron.pdf
https://lincolnpestcontrol.com/assets/pdfs/msds/Noviflumuron.pdf
https://www.benchchem.com/product/b049560?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Weight 529.14 g/mol --INVALID-LINK--
Melting Point 153-154 °C --INVALID-LINK--
Water Solubility 0.194 mg/L (at 20°C) --INVALID-LINK--
Vapor Pressure 2.20 x 1071 mm Hg (at 20°C) --INVALID-LINK--
Log P (Octanol/Water) 4.94 (at 20°C) --INVALID-LINK--

Mechanism of Action: Chitin Synthesis Inhibition

Noviflumuron acts as an insect growth regulator by disrupting the synthesis of chitin, a crucial
component of an insect's exoskeleton.[1][2] This disruption occurs during the molting process,
preventing juvenile insects from successfully developing into adults, which ultimately leads to
their death.[2] The benzoylurea class of insecticides is thought to specifically inhibit the enzyme
chitin synthase, which is responsible for polymerizing N-acetylglucosamine (GIcNACc) into chitin

chains.

Signaling Pathway: Insect Chitin Biosynthesis

The following diagram illustrates the simplified chitin biosynthesis pathway in insects and the

point of inhibition by Noviflumuron.
Caption: Simplified pathway of insect chitin biosynthesis and inhibition by Noviflumuron.

Toxicological Profile

Noviflumuron exhibits low acute toxicity to mammals. The following table summarizes key

toxicological data.
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Metric Species Value Reference

Acute Oral LD50 Rat > 5000 mg/kg --INVALID-LINK--
Acute Dermal LD50 Rabbit > 5000 mg/kg --INVALID-LINK--
Acute Inhalation LC50 Rat > 5.24 mg/L --INVALID-LINK--
Eye Irritation Rabbit Minimally irritating --INVALID-LINK--
Skin Irritation Rabbit Non-irritating --INVALID-LINK--
Dermal Sensitization Guinea Pig Not a sensitizer --INVALID-LINK--

Ecotoxicology and Environmental Fate

While generally having a low environmental impact due to its targeted application in bait

stations, Noviflumuron can be highly toxic to aquatic invertebrates.[1]

, ic Toxici

Species Endpoint Value Reference
Daphnia magna
48h EC50 0.0003 mg/L --INVALID-LINK--
(Water flea)
Lepomis macrochirus
_ _ 96h LC50 > 2.0 mg/L --INVALID-LINK--
(Bluegill sunfish)
Oncorhynchus mykiss
] 96h LC50 > 2.00 mg/L --INVALID-LINK--
(Rainbow trout)
Environmental Fate
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Property Value/Characteristic Reference
) - Immobile (Kd values: 859-
Soil Mobility --INVALID-LINK--
7,828)
] o ] Slowly biodegradable;
Biodegradation in Sail [1]

moderately persistent

Stable at neutral to acidic pH;
Hydrolysis degrades at alkaline pH (half- --INVALID-LINK--
life of 19 days)

. . ] High (BCF > 3000 or Log Pow
Bioaccumulation Potential --INVALID-LINK--
between 5 and 7)

Experimental Protocols
Termite Efficacy Bioassay (No-Choice Feeding Test)

This protocol is a generalized procedure for evaluating the efficacy of Noviflumuron-treated
bait against subterranean termites.

1. Materials:

o Termite colonies (e.g., Reticulitermes flavipes)
e Plastic containers with lids

e Washed sand

« Distilled water

» Bait matrix (e.qg., refined cellulose)

¢ Noviflumuron (technical grade)

e Acetone (solvent)

e Analytical balance
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e Drying oven
2. Bait Preparation:

o Prepare a stock solution of Noviflumuron in acetone at the desired concentration (e.g.,
0.5% w/w).

o Evenly apply the Noviflumuron solution to the bait matrix and allow the acetone to
evaporate completely in a fume hood.

o Prepare an untreated control bait matrix with acetone only.

3. Experimental Setup:

e Add a layer of washed sand to each plastic container and moisten with distilled water.
e Place a pre-weighed amount of the treated or untreated bait matrix into each container.
e Introduce a known number of termite workers (e.g., 100) into each container.

e Maintain the containers in a controlled environment (e.g., 25°C and >80% relative humidity)
in darkness.

4. Data Collection and Analysis:
o At predetermined intervals (e.g., 2, 4, 6, and 8 weeks), destructively sample the containers.
e Record the number of surviving and dead termites to calculate mortality rates.

e Remove the remaining bait matrix, clean off any debris, dry in an oven, and re-weigh to
determine the amount of bait consumed.

 Statistically analyze the mortality and consumption data to evaluate the efficacy of the
Noviflumuron treatment compared to the control.

Experimental Workflow for Termite Bioassay
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Caption: Workflow for a laboratory-based termite efficacy bioassay of Noviflumuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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